Cas no 1557514-36-9 (2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol)

• Product Name: 2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol
• CAS No: 1557514-36-9
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5701394
• PubChem ID: 112712655
• Update Time: 2026-03-11

2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol
• 1557514-36-9
• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanol, β-amino-2-methyl-

• Inchi： 1S/C9H12N4O/c1-6-11-4-7-2-3-9(8(10)5-14)13(7)12-6/h2-4,8,14H,5,10H2,1H3
• InChI Key： WXCMVGXYWQCAJI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C=NC(C)=NN12)(N)CO

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.34±0.10(Predicted)

Additional information on 2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol

Comprehensive Overview of 2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol (CAS No. 1557514-36-9)

2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its CAS No. 1557514-36-9 serves as a critical identifier for researchers and regulatory bodies. The compound's pyrrolo[2,1-f][1,2,4]triazine core and amino alcohol functional group make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

Recent studies highlight the potential of 2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol in modulating cellular signaling pathways, a topic of high relevance in cancer research and neurodegenerative diseases. Its structural similarity to purine derivatives allows it to interact with ATP-binding sites, a feature exploited in designing kinase inhibitors. Researchers are also exploring its role in anti-inflammatory applications, aligning with the growing demand for novel immunomodulators.

The synthesis of CAS No. 1557514-36-9 involves multi-step organic reactions, including cyclization and amination processes, which are frequently discussed in medicinal chemistry forums. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and stereochemistry, addressing common queries about compound validation in peer-reviewed journals.

From an industrial perspective, scalability and green chemistry principles are increasingly applied to its production. This aligns with global trends toward sustainable pharmaceuticals, a hot topic in 2024 drug development discussions. The compound's solubility and stability profiles are also under scrutiny, as these factors directly impact its formulation feasibility.

In summary, 2-Amino-2-(2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-ol represents a versatile scaffold with broad therapeutic potential. Its mechanistic studies and structure-activity relationships continue to inspire innovations in precision medicine, making it a compound of enduring scientific value.